2-bromo-5-butylThiophene

• IUPAC Name: 2-bromo-5-butylthiophene
• InChI: InChI=1S/C8H11BrS/c1-2-3-4-7-5-6-8(9)10-7/h5-6H,2-4H2,1H3
• InChI Key: BQPMOWMCGHVEDO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(S1)Br
• Molecular Formula: C8H11BrS
• DSSTOX Substance ID: DTXSID40569520
• Molecular Weight: 219.14 g/mol
• CAS RN: 128619-83-0

Description

2-Bromo-5-butylThiophene is an organic compound with the molecular formula C8H11BrS. It is used in the synthesis of oral α7 nicotinic receptor agonists and as a terminal building block for semiconducting polymers and oligomers to increase solubility and mobility.

Molecular Structure Analysis

The molecular structure of 2-Bromo-5-butylThiophene has been optimized using both Density Functional Theory (DFT) and Hartree-Fock (HF) methods. The Molecular Electrostatic Potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory.

Chemical Reactions Analysis

While specific chemical reactions involving 2-Bromo-5-butylThiophene are not detailed in the search results, it is known that thiophene-based conjugated polymers are synthesized using nickel and palladium-based catalytic systems.

Physical And Chemical Properties Analysis

2-Bromo-5-butylThiophene is a liquid at room temperature. It has a molecular weight of 219.15.

Scientific Research Applications

• Synthesis of Anticancer Agents

  • Field : Medicinal Chemistry
  • Application : 2-Butylthiophene, a compound similar to 2-bromo-5-butylThiophene, is used as a raw material in the synthesis of anticancer agents.

• Synthesis of Anti-Atherosclerotic Agents

  • Field : Medicinal Chemistry
  • Application : 2-Octylthiophene, another compound similar to 2-bromo-5-butylThiophene, is used in the synthesis of anti-atherosclerotic agents.

• Synthesis of Organic Electronic Materials

  • Field : Material Science
  • Application : Thiophene-based compounds like 2-bromo-5-butylThiophene can be used in the synthesis of organic electronic materials. These materials can be used in devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

• Synthesis of 2-bromo-5-tert-butylthiophene

  • Field : Organic Chemistry
  • Application : 2-bromo-5-butylThiophene could potentially be used as a starting material in the synthesis of 2-bromo-5-tert-butylthiophene, a compound that may have its own set of applications.

• Synthesis of Organic Semiconductors

  • Field : Material Science
  • Application : Thiophene-based compounds like 2-bromo-5-butylThiophene can be used in the synthesis of organic semiconductors. These materials can be used in devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

• Synthesis of Organic Photovoltaic Materials

  • Field : Material Science
  • Application : 2-bromo-5-butylThiophene could potentially be used as a starting material in the synthesis of organic photovoltaic materials. These materials can convert sunlight into electricity, offering a renewable energy source.

Safety And Hazards

2-Bromo-5-butylThiophene is associated with several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). It is recommended to avoid contact with skin and eyes, and to avoid formation of dust and aerosols.

Synthesis routes and methods

Procedure details

Bromine, 5 ml (15.63 g or 0.0977 mol), was added to a solution of 15.2 g (0.108 mol) of 2-butylthiophene in 400 ml of chloroform. Following the addition, the mixture was stirred for 10 minutes at room temperature and was then washed with 10% aqueous sodium carbonate solution. The organic layer was separated, dried and evaporated and the remaining oil was distilled under high vacuum to yield a colorless oil. Nmr (CDCl3): 0.89 ppm (t, 3, J=7.5 Hz, CH3), 1.2-1.7 (m, 4, CH2CH2), 2.7 (t, 2, J=7.5 Hz, CH2), 6.47 (d, 1, J=4 Hz, C4-H), 6.78 (d, 1, J=4 Hz, C3-H).

Citations

Acid-catalyzed brominations, deuterations, rearrangements, and debrominations of thiophenes under mild conditions

RM Kellogg, AP Schaap, ET Harper… - The Journal of Organic …, 1968 - ACS Publications

Bromination and deuteration of some substituted thiophenes havebeen accomplished underremarkably mild conditions. Upon treatment with N-bromosuccinimide in acetic acid-…

Number of citations: 116 pubs.acs.org

The synthesis and mass spectral studies of t-butyl (deuterated) thiophenes

R Fowler - 1968 - twu-ir.tdl.org

… The preparation of 2-bromo-5-~-butylthiophene was acco mp 1 ishedbya mo dificationof ca gniants ' procedu re ( 3 8 ) for the preparation of 2-bromo-5-ethylthiophene. No 2-bromo-5-.!,_…

Number of citations: 0 twu-ir.tdl.org

X-ray measurements of an oligothiophene containing acetylene linkage

H Zhang, S Shiino, A Kanazawa, O Tsutsumi, T Shiono… - Synthetic metals, 2002 - Elsevier

… 2-Bromo-5-butylthiophene (11.9 g, 54 mmol, yield: 92%) of yellow liquid was obtained. 1 H NMR (200 MHz, CDCl 3 ): δ 0.93 (t, 3H, CH 3 , J=7.2 Hz), 1.29–1.47 (m, 2H, CH 2 CH 3 )…

Number of citations: 24 www.sciencedirect.com

Synthesis of end-blocked thienyl oligomers incorporating benzo [c] thiophene

AK Mohanakrishnan, P Amaladass, JA Clement - Tetrahedron letters, 2007 - Elsevier

… 2-Bromo-5-butylthiophene (4.93 g, 22.5 mmol) was added slowly to a refluxing mixture of magnesium turnings (0.65 g, 27.13 mmol) and iodine (20 mg) in dry THF and then refluxed for …

Number of citations: 30 www.sciencedirect.com

Part I: Development of a Synthetic Approach to O-Thienyl Carboxylate Esters and Their Application in the Synthesis of Liquid Crystal Targets Exhibiting the Smectic C …

Z Jiuhong - 2019 - search.proquest.com

ZHANG, JIUHONG., Ph.D. December 2019 CHEMISTRY PART I DEVELOPMENT OF A SYNTHETIC APPROACH TO O-THIENYL CARBOXYLATE ESTE Page 1 ABSTRACT ZHANG, …

Number of citations: 2 search.proquest.com